4-(3,5-Dicarboxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(4-carboxy-3-fluorophenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H9FO6/c16-12-6-7(1-2-11(12)15(21)22)8-3-9(13(17)18)5-10(4-8)14(19)20/h1-6H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: CEBSEZGXEQUKHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)F)C(=O)O
• Molecular Formula: C15H9FO6
• DSSTOX Substance ID: DTXSID70691883
• Molecular Weight: 304.23 g/mol
• CAS RN: 1261939-31-4

Description

4-(3,5-Dicarboxyphenyl)-2-fluorobenzoic acid, 95% (4-(3,5-DCPFBA) is an organic compound belonging to the family of carboxylic acids. It is a colorless solid that is widely used in scientific research. It is an important intermediate for the synthesis of many organic compounds and is also used for the preparation of various pharmaceuticals. 4-(3,5-DCPFBA is a versatile compound that has been studied for its various applications in the scientific research field.

Scientific Research Applications

4-(3,5-DCPFBA has a wide range of applications in the scientific research field. It has been used as a reagent in the synthesis of several organic compounds, including pharmaceuticals and other compounds of interest. It has also been used as a catalyst in the synthesis of various organic compounds. In addition, 4-(3,5-DCPFBA has been studied for its potential applications in the fields of biochemistry, pharmacology, and medicine.

Mechanism of Action

The mechanism of action of 4-(3,5-DCPFBA is not fully understood. However, it is believed to act as a proton donor or acceptor in certain reactions. It has also been suggested that it may act as a catalyst in some reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-DCPFBA are not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been suggested that it may have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3,5-DCPFBA in laboratory experiments include its low cost, its availability, and its versatility in the synthesis of various organic compounds. It is also relatively easy to handle and store. However, it is important to note that 4-(3,5-DCPFBA is a highly reactive compound and should be handled with caution.

Future Directions

There are many potential future directions for 4-(3,5-DCPFBA. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in the fields of biochemistry, pharmacology, and medicine. Additionally, further research could be done into the synthesis of other compounds using 4-(3,5-DCPFBA as a reagent. Other potential future directions include the development of new methods for the synthesis of organic compounds using 4-(3,5-DCPFBA as a catalyst, as well as the development of new pharmaceuticals and other compounds of interest using 4-(3,5-DCPFBA as a reagent.

Synthesis Methods

4-(3,5-DCPFBA can be synthesized through several methods. The most common method involves the reaction of 3,5-dicarboxybenzaldehyde and 2-fluorobenzoyl chloride in the presence of a tertiary amine catalyst. The reaction is carried out in a solvent such as dichloromethane. The resulting product is a 95% pure 4-(3,5-DCPFBA.